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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061 Get Quote

CAS Number: 56070-16-7

Synonyms: TERBUFOSSULPHONE; S-((Tert-Butylsulfonyl)Methyl) O,O-Diethyl

Phosphorodithioate; Phosphorodithioic acid, S-(((1,1-dimethylethyl)sulfonyl)methyl) O,O-diethyl

ester[1]

This technical guide provides an in-depth overview of Terbufos sulfone, a significant

metabolite of the organophosphate insecticide Terbufos. This document is intended for

researchers, scientists, and professionals in drug development and toxicology, offering detailed

information on its chemical properties, synthesis, analytical methods, and biological effects.

Chemical and Physical Properties
Terbufos sulfone is a metabolite of the insecticide Terbufos.[2] Its formation occurs through

the oxidation of Terbufos, a process that happens in the environment and within organisms.[2]

The physicochemical properties of Terbufos sulfone are summarized in the table below.
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Property Value Reference

Molecular Formula C9H21O4PS3 [1]

Molecular Weight 320.43 g/mol [1]

XLogP3 2.5 [1]

GHS Hazard Statements

H300: Fatal if swallowedH310:

Fatal in contact with skinH330:

Fatal if inhaled

[1]

Synthesis
Terbufos sulfone is synthesized from its parent compound, Terbufos, through oxidation. While

specific laboratory synthesis protocols can vary, the general principle involves the oxidation of

the sulfide group in Terbufos to a sulfone.

Conceptual Synthesis Workflow:
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Sample Extraction

Sample Cleanup

Analysis

Soil/Sediment Sample

Add Methanol:Water (90:10 v/v)

Extract

Solid Phase Extraction (SPE)

Elute and Reconstitute in
Acetonitrile:Water (60:40 v/v)

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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